Europium hydroxide (Eu(OH)3)

• IUPAC Name: europium(3+);trihydroxide
• InChI: InChI=1S/Eu.3H2O/h;3*1H2/q+3;;;/p-3
• InChI Key: CQQZFSZWNXAJQN-UHFFFAOYSA-K
• Canonical SMILES: [OH-].[OH-].[OH-].[Eu+3]
• Molecular Formula: EuH3O3
• Molecular Weight: 202.986 g/mol
• CAS No.: 16469-19-5

Description

Europium hydroxide is an inorganic compound with the chemical formula Eu(OH)₃. It is a pale pink solid that is sparingly soluble in water. Europium hydroxide is a member of the lanthanide series and exhibits unique luminescent properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Europium hydroxide can be synthesized through several methods:

Metallic europium reacts with water to form europium hydroxide and hydrogen gas:

Reaction with Water: $$2Eu + 6H₂O \rightarrow 2Eu(OH)₃ + 3H₂$$2Eu+6H2​O→2Eu(OH)3​+3H2​

Hydrothermal Synthesis: Europium hydroxide can be synthesized through hydrothermal reactions, where europium salts are treated with a base under high temperature and pressure conditions.

Industrial Production Methods:

Precipitation Method: Europium chloride is hydrolyzed in the presence of propylene oxide to produce layered europium hydroxide.

Types of Reactions:

Oxidation: Europium hydroxide can be oxidized to europium oxide (Eu₂O₃) at elevated temperatures.

Europium hydroxide reacts with acids to form europium salts and water:

Reaction with Acids: $$Eu(OH)₃ + 3H⁺ \rightarrow Eu³⁺ + 3H₂O$$Eu(OH)3​+3H+→Eu3++3H2​O

Common Reagents and Conditions:

Oxidation: High temperatures are required for the oxidation of europium hydroxide to europium oxide.

Acid Reactions: Dilute acids such as hydrochloric acid or sulfuric acid are commonly used to react with europium hydroxide.

Major Products Formed:

Europium Oxide (Eu₂O₃): Formed through oxidation.

Europium Salts: Formed through reactions with acids.

Scientific Research Applications

Europium hydroxide has a wide range of applications in scientific research:

Luminescent Materials: Europium hydroxide is used in the production of luminescent materials for displays and lighting.

Catalysts: It serves as a catalyst in various chemical reactions due to its unique properties.

Biomedical Applications: Europium hydroxide is used in the development of contrast agents for magnetic resonance imaging (MRI) and drug delivery systems.

Environmental Applications: It is used in the removal of heavy metals and radionuclides from wastewater through adsorption processes.

Mechanism of Action

The mechanism by which europium hydroxide exerts its effects involves several molecular targets and pathways:

Luminescence: Europium hydroxide exhibits luminescent properties due to the excitation of electrons to higher energy levels and subsequent emission of light.

Catalysis: The hydroxyl groups on europium hydroxide act as active sites for catalytic reactions, facilitating the conversion of reactants to products.

Biomedical Effects: In biomedical applications, europium hydroxide generates reactive oxygen species (ROS) and activates signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway, promoting angiogenesis.

Comparison with Similar Compounds

Europium hydroxide can be compared with other similar compounds in the lanthanide series:

Samarium Hydroxide (Sm(OH)₃): Similar to europium hydroxide, samarium hydroxide exhibits luminescent properties but with different emission spectra.

Gadolinium Hydroxide (Gd(OH)₃): Gadolinium hydroxide is used in MRI contrast agents due to its high magnetic moment, whereas europium hydroxide is primarily used for its luminescent properties.

Terbium Hydroxide (Tb(OH)₃): Terbium hydroxide also exhibits luminescent properties but is used in different applications such as green phosphors for displays.

Europium hydroxide stands out due to its unique combination of luminescent and catalytic properties, making it valuable in a wide range of scientific and industrial applications.